Cas no 206990-47-8 (Pyridine, 4-(cyclopropylmethoxy)-2,3-dimethyl-, 1-oxide)
Pyridine, 4-(cyclopropylmethoxy)-2,3-dimethyl-, 1-oxide Chemical and Physical Properties
Names and Identifiers
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- Pyridine, 4-(cyclopropylmethoxy)-2,3-dimethyl-, 1-oxide
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Pyridine, 4-(cyclopropylmethoxy)-2,3-dimethyl-, 1-oxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8964056-1.0g |
4-(cyclopropylmethoxy)-2,3-dimethylpyridin-1-ium-1-olate |
206990-47-8 | 95% | 1.0g |
$0.0 | 2023-01-12 |
Pyridine, 4-(cyclopropylmethoxy)-2,3-dimethyl-, 1-oxide Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on Pyridine, 4-(cyclopropylmethoxy)-2,3-dimethyl-, 1-oxide
Pyridine, 4-(cyclopropylmethoxy)-2,3-dimethyl-, 1-oxide (CAS No. 206990-47-8): A Comprehensive Overview
Pyridine, 4-(cyclopropylmethoxy)-2,3-dimethyl-, 1-oxide, identified by its CAS number CAS No. 206990-47-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and applications in drug development. The unique structural features of this molecule, including the presence of a cyclopropylmethoxy group and dimethyl substitutions at the 2 and 3 positions, contribute to its distinctive chemical properties and potential therapeutic applications.
The synthesis and characterization of Pyridine, 4-(cyclopropylmethoxy)-2,3-dimethyl-, 1-oxide have been subjects of extensive research due to its potential as a pharmacophore in the design of novel therapeutic agents. The compound's molecular structure suggests that it may exhibit interactions with biological targets such as enzymes and receptors, making it a promising candidate for further investigation in drug discovery.
In recent years, there has been growing interest in the development of small-molecule inhibitors that target specific biological pathways involved in various diseases. The structural motif of Pyridine, 4-(cyclopropylmethoxy)-2,3-dimethyl-, 1-oxide aligns well with this trend, as it contains functional groups that can be optimized to enhance binding affinity and selectivity. For instance, the cyclopropylmethoxy group can serve as a hinge-binding motif, while the dimethyl groups at the 2 and 3 positions can improve metabolic stability and solubility.
One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Pyridine derivatives have been extensively studied for their ability to modulate neurotransmitter systems, particularly those involving acetylcholine and dopamine. The presence of a methoxy group in Pyridine, 4-(cyclopropylmethoxy)-2,3-dimethyl-, 1-oxide suggests that it may interact with monoamine oxidase (MAO) enzymes, which are crucial regulators of neurotransmitter levels. Inhibiting MAO enzymes has been shown to have therapeutic benefits in conditions such as depression and Parkinson's disease.
The synthesis of Pyridine, 4-(cyclopropylmethoxy)-2,3-dimethyl-, 1-oxide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These methods not only enhance the efficiency of synthesis but also allow for greater control over regioselectivity and stereoselectivity.
The pharmacological profile of Pyridine, 4-(cyclopropylmethoxy)-2,3-dimethyl-, 1-oxide has been preliminarily evaluated through in vitro studies. Initial experiments have demonstrated its ability to inhibit specific enzymatic targets with high potency. This has prompted further investigation into its potential as a lead compound for drug development. Additionally, computational studies using molecular modeling techniques have been employed to predict binding interactions between this compound and biological targets.
The chemical properties of Pyridine, 4-(cyclopropylmethoxy)-2,3-dimethyl-, 1-oxide, such as its solubility and stability under various conditions, are critical factors that influence its suitability for pharmaceutical applications. Solubility studies have shown that this compound exhibits moderate solubility in both aqueous and organic solvents, which is advantageous for formulating drug delivery systems. Stability studies have also revealed that it remains stable under ambient conditions but may degrade under extreme pH or temperature conditions.
In conclusion, Pyridine, 4-(cyclopropylmethoxy)-2,3-dimethyl-, 1-oxide (CAS No. 206990-47-8) represents a promising candidate for further exploration in drug discovery and development. Its unique structural features and potential biological activities make it an attractive molecule for designing novel therapeutic agents targeting neurological disorders among other conditions. Continued research into its synthesis, pharmacological properties, and potential clinical applications will be essential to unlock its full therapeutic potential.
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